Cas no 2671-34-3 (Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester)

Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester structure
2671-34-3 structure
Product Name:Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester
CAS No:2671-34-3
MF:C12H21BrO4
MW:309.19674372673
CID:1430831
PubChem ID:13125924
Update Time:2025-04-20

Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester
    • diethyl 3-bromopropyl(ethyl)malonate
    • DTXSID601230094
    • 2671-34-3
    • SCHEMBL11680633
    • 1,3-Diethyl 2-(3-bromopropyl)-2-ethylpropanedioate
    • Inchi: 1S/C12H21BrO4/c1-4-12(8-7-9-13,10(14)16-5-2)11(15)17-6-3/h4-9H2,1-3H3
    • InChI Key: ZNJPKZMTMAYNGM-UHFFFAOYSA-N
    • SMILES: BrCCCC(C(=O)OCC)(C(=O)OCC)CC

Computed Properties

  • Exact Mass: 308.06233
  • Monoisotopic Mass: 308.06232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Propanedioic acid, (3-bromopropyl)ethyl-, diethyl ester Related Literature

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